Cas no 1259163-34-2 (N-(1-Cyanocyclohexyl)-2-[methyl[[4-(trifluoromethyl)phenyl]methyl]amino]propanamide)

• Product Name: N-(1-Cyanocyclohexyl)-2-[methyl[[4-(trifluoromethyl)phenyl]methyl]amino]propanamide
• CAS No: 1259163-34-2
• MF: C₁₉H₂₄F₃N₃O
• MW: 367.408575057983
• CID: 5451922
• PubChem ID: 51109598
• Update Time: 2025-07-15

N-(1-Cyanocyclohexyl)-2-[methyl[[4-(trifluoromethyl)phenyl]methyl]amino]propanamide Chemical and Physical Properties

Names and Identifiers

• AKOS008004772
• EN300-26685139
• NCGC00334441-01
• Z44455067
• N-(1-CYANOCYCLOHEXYL)-2-[METHYL({[4-(TRIFLUOROMETHYL)PHENYL]METHYL})AMINO]PROPANAMIDE
• N-(1-cyanocyclohexyl)-2-[methyl-[[4-(trifluoromethyl)phenyl]methyl]amino]propanamide
• 1259163-34-2
• AB01326662-02
• N-(1-Cyanocyclohexyl)-2-[methyl[[4-(trifluoromethyl)phenyl]methyl]amino]propanamide

• Inchi： 1S/C19H24F3N3O/c1-14(17(26)24-18(13-23)10-4-3-5-11-18)25(2)12-15-6-8-16(9-7-15)19(20,21)22/h6-9,14H,3-5,10-12H2,1-2H3,(H,24,26)
• InChI Key： CVSOXFGMPVUBEO-UHFFFAOYSA-N
• SMILES： C(NC1(C#N)CCCCC1)(=O)C(N(C)CC1=CC=C(C(F)(F)F)C=C1)C

Computed Properties

• Exact Mass: 367.18714688g/mol
• Monoisotopic Mass: 367.18714688g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 526
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 56.1Ų

Experimental Properties

• Density: 1.20±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 498.3±45.0 °C(Predicted)
• pka: 12.34±0.20(Predicted)

Additional information on N-(1-Cyanocyclohexyl)-2-[methyl[[4-(trifluoromethyl)phenyl]methyl]amino]propanamide

Comprehensive Overview of N-(1-Cyanocyclohexyl)-2-[methyl[[4-(trifluoromethyl)phenyl]methyl]amino]propanamide (CAS No. 1259163-34-2)

The compound N-(1-Cyanocyclohexyl)-2-[methyl[[4-(trifluoromethyl)phenyl]methyl]amino]propanamide (CAS No. 1259163-34-2) is a specialized organic molecule with a unique structure that combines a cyanocyclohexyl moiety with a trifluoromethylphenyl group. This combination of functional groups makes it a subject of interest in various research fields, including medicinal chemistry and material science. The presence of the trifluoromethyl group, in particular, is noteworthy due to its ability to enhance the metabolic stability and lipophilicity of compounds, which is a hot topic in drug discovery.

In recent years, the demand for fluorinated compounds has surged, driven by their applications in pharmaceuticals and agrochemicals. Researchers are increasingly focusing on the synthesis and optimization of molecules like N-(1-Cyanocyclohexyl)-2-[methyl[[4-(trifluoromethyl)phenyl]methyl]amino]propanamide to explore their potential as bioactive agents. The cyanocyclohexyl component, for instance, is often associated with improved binding affinity to biological targets, a feature highly sought after in the development of new therapeutics.

One of the most frequently searched questions in the context of such compounds is: "What are the applications of trifluoromethylphenyl derivatives in drug design?" This reflects the growing interest in the role of fluorine in modern medicinal chemistry. The trifluoromethyl group in CAS No. 1259163-34-2 is a prime example of how fluorine atoms can influence the pharmacokinetic and pharmacodynamic properties of a molecule, making it a valuable scaffold for further investigation.

Another area of interest is the synthetic methodology for N-(1-Cyanocyclohexyl)-2-[methyl[[4-(trifluoromethyl)phenyl]methyl]amino]propanamide. Researchers often inquire about "efficient routes to synthesize cyanocyclohexyl-containing compounds" or "optimization strategies for trifluoromethylphenyl derivatives." These queries highlight the need for scalable and cost-effective synthetic protocols, which are critical for advancing the study of such molecules.

The propanamide backbone of this compound also deserves attention. Amide-containing compounds are ubiquitous in pharmaceuticals due to their stability and ability to participate in hydrogen bonding. The methylamino substitution in CAS No. 1259163-34-2 further adds to its versatility, potentially enabling interactions with a wide range of biological targets. This aligns with the current trend in drug discovery, where multifunctional molecules are preferred for their ability to address complex disease mechanisms.

From a material science perspective, the trifluoromethylphenyl group is known to impart unique electronic and steric properties to molecules. This has led to investigations into the use of N-(1-Cyanocyclohexyl)-2-[methyl[[4-(trifluoromethyl)phenyl]methyl]amino]propanamide in the development of advanced materials, such as liquid crystals or organic semiconductors. The integration of fluorine atoms into these materials can significantly alter their performance, making them suitable for high-tech applications.

In conclusion, N-(1-Cyanocyclohexyl)-2-[methyl[[4-(trifluoromethyl)phenyl]methyl]amino]propanamide (CAS No. 1259163-34-2) represents a fascinating case study in the intersection of organic chemistry and applied sciences. Its structural features, including the cyanocyclohexyl and trifluoromethylphenyl groups, offer numerous opportunities for innovation in both pharmaceutical and material science domains. As research continues to uncover new applications for such compounds, their relevance in addressing contemporary scientific challenges is expected to grow.